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Compound of Interest

Compound Name: JH295

Cat. No.: B612192

Get Quote

For researchers, scientists, and professionals in drug development, the responsible handling

and disposal of chemical compounds like JH295 are paramount for ensuring laboratory safety

and environmental protection. This guide provides a comprehensive overview of the necessary

procedures for the safe disposal of JH295, a potent and irreversible Nek2 kinase inhibitor.

Adherence to these guidelines is crucial for mitigating risks and maintaining compliance with

standard laboratory safety protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is critical to handle JH295 with appropriate care.

Although a specific Safety Data Sheet (SDS) for JH295 is not readily available in the public

domain, the general safety protocols for handling potent kinase inhibitors should be strictly

followed.

Personal Protective Equipment (PPE):

Gloves: Always wear impervious, chemical-resistant gloves.

Eye Protection: Use safety goggles with side shields to protect against splashes.

Lab Coat: A standard laboratory coat is mandatory to prevent skin contact.
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Respiratory Protection: When handling the compound in its powder form, especially if there

is a risk of aerosolization, a suitable respirator should be used.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.

Prevent the creation of dust or aerosols.

Ensure thorough hand washing after handling the compound.

Stability and Storage Considerations
Proper storage is essential for maintaining the integrity of JH295 and preventing accidental

spills or degradation. It has been noted that JH295 is unstable in solutions, and freshly

prepared solutions are recommended for experimental use.[1] This instability should be

considered when planning disposal, as degraded material may have different properties.

Form Recommended Storage Temperature

Powder -20°C

Solvent -80°C

Data compiled from general recommendations for similar research compounds.

Step-by-Step Disposal Procedures for JH295
The proper disposal of JH295 and its associated waste is a critical aspect of laboratory

management. The following procedures are based on best practices for hazardous chemical

waste disposal.

Unused or Expired JH295 Compound
Solid, unused, or expired JH295 should be disposed of in its original container whenever

possible. If the original container is not available, use a clearly labeled and securely sealed
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container.

Labeling: The container must be clearly marked as "Hazardous Waste" and include the full

chemical name: N-[(3Z)-3-[(2-Ethyl-4-methyl-1H-imidazol-5-yl)methylene]-2,3-dihydro-2-oxo-

1H-indol-5-yl]-2-propynamide.[2]

Storage: Store the sealed container in a designated hazardous waste accumulation area

within the laboratory, away from incompatible materials.

Liquid Waste (JH295 Solutions)
Solutions containing JH295, typically dissolved in solvents such as DMSO, must be collected

as liquid hazardous waste.

Collection: Carefully transfer the JH295 solution into a dedicated, sealed, and chemically

compatible waste container. Avoid splashing and overfilling; it is recommended to fill the

container to no more than 75% of its capacity.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

names of both the chemical (JH295) and the solvent used.

Important:Never dispose of solutions containing JH295 down the drain.[3]

Contaminated Labware and Materials
Disposable items that have come into contact with JH295 are considered contaminated and

must be disposed of as solid hazardous waste.

Collection: Place all contaminated materials, such as pipette tips, gloves, weighing paper,

and empty vials, into a designated and clearly labeled hazardous waste bag or container.

Sealing: Securely seal the container to prevent any leakage or exposure.

Spills: In the event of a spill, use an inert absorbent material to contain the substance. The

absorbent material and any contaminated cleaning supplies must also be collected and

disposed of as hazardous waste.

Decontamination of Reusable Glassware
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Thoroughly rinse any reusable glassware that has been in contact with JH295. The initial

rinsate should be collected as liquid hazardous waste. Subsequent rinses with appropriate

cleaning solutions can typically be disposed of according to standard laboratory procedures,

but always consult your institution's guidelines.

Institutional Waste Disposal Protocol
The final and most critical step is to follow your institution's specific procedures for chemical

waste pickup and disposal.

Contact Environmental Health and Safety (EHS): Your institution's EHS office is the primary

resource for guidance on hazardous waste disposal. Contact them to arrange for the pickup

of your properly labeled and sealed waste containers.

Documentation: Complete all required waste disposal forms or tags provided by your

institution. Ensure that all information is accurate and legible.

Pickup: Place the waste containers in the designated pickup location as instructed by your

EHS department.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of JH295, from

initial handling to final institutional pickup.
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Preparation & Handling

Waste Segregation

Disposal Actions

Final Disposal

Start: Handling JH295

Wear Appropriate PPE

Work in Fume Hood

Unused/Expired Solid JH295 JH295 Solutions (e.g., in DMSO) Contaminated Labware (Gloves, Tips)

Collect in Labeled Hazardous Waste Container Collect in Labeled Liquid Waste Container Collect in Labeled Solid Waste Bag/Container

Store in Designated Accumulation Area

Contact Institutional EHS for Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of JH295.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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